L-Aspartic acid-4-13C
Overview
Description
L-Aspartic acid-4-13C is an isotope-labeled analog of aspartic acid, where carbon atoms are replaced by 13C . It is an amino acid and has been shown to be a suitable prodrug for colon-specific drug delivery .
Synthesis Analysis
There is a paper titled “Enzymatic Synthesis of L 4 13C Aspartic Acid” which might contain relevant information about the synthesis of this compound .Molecular Structure Analysis
The molecular formula of this compound is HO213CCH2CH (NH2)COOH . The molecular weight is 134.10 .Physical and Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 134.10 . It should be stored at room temperature away from light and moisture .Scientific Research Applications
Biomaterials and Biomineralization
- Calcium Carbonate Synthesis : L-Aspartic acid influences the nucleation and growth of calcium carbonate. This amino acid can mediate the transformation between different crystal forms of calcium carbonate, such as calcite and vaterite, and affect their morphology, size, and aggregation (Tong et al., 2004).
Medical Research
- Heparin Oligosaccharides Study : L-Aspartic acid-4-13C is used in nuclear magnetic resonance (NMR) studies to understand the structure and function of heparin oligosaccharides, which are significant in anticoagulation therapy (Casu et al., 1981).
Proteomics
- Deamidation Studies : In proteomics, this compound assists in studying deamidation, a protein modification important in human aging and degenerative diseases. It helps in distinguishing between different isoforms of amino acids in complex biological samples (Sze et al., 2020).
Enzyme Mechanism Studies
- Asparaginase Mechanism : The use of this compound in NMR spectroscopy has provided insights into the mechanism of enzymes like asparaginase, revealing the interaction and transformation processes at the molecular level (Röhm & Van Etten, 1986).
Polymer and Material Science
- Hydrogel Synthesis : L-Aspartic acid is utilized in the creation of natural hydrogels with temperature-responsive swelling, pH sensitivity, and superabsorbent properties, important for drug delivery systems (Vakili & Rahneshin, 2013).
Biochemical Synthesis
- Isotope Labelling : this compound has been synthesized for use in biochemical studies, aiding in research that requires labelled compounds for tracking and analysis purposes (Takatori et al., 1999).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
(2S)-2-amino(413C)butanedioic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7NO4/c5-2(4(8)9)1-3(6)7/h2H,1,5H2,(H,6,7)(H,8,9)/t2-/m0/s1/i3+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKLJMWTZIZZHCS-NSQKCYGPSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(=O)O)N)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C([C@@H](C(=O)O)N)[13C](=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40583963 | |
Record name | L-(4-~13~C)Aspartic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40583963 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
134.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
81201-98-1 | |
Record name | L-(4-~13~C)Aspartic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40583963 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 81201-98-1 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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